Cas no 4383-23-7 (1-phenylbut-3-en-1-amine)

• Product Name: 1-phenylbut-3-en-1-amine
• CAS No: 4383-23-7
• MF: C₁₀H₁₃N
• MW: 147.216922521591
• CID: 2704721
• PubChem ID: 10219519
• Update Time: 2025-10-29

1-phenylbut-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-phenylbut-3-en-1-ylamine
• 1-PHENYLBUT-3-EN-1-AMINE
• (R)-4-amino-4-phenyl-1-butene
• EN300-104351
• SCHEMBL898390
• AKOS010638167
• 1-phenyl-3-buten-1-amine
• SB45544
• CS-0230533
• DTXSID501300761
• 4383-23-7
• alpha-2-Propen-1-ylbenzenemethanamine
• DTXSID60436841
• 1-phenyl-but-3-enyl-amine
• Benzenemethanamine, a-2-propenyl-
• 1-phenylbut-3-en-1-amine

• Inchi： 1S/C10H13N/c1-2-6-10(11)9-7-4-3-5-8-9/h2-5,7-8,10H,1,6,11H2
• InChI Key： FAOYSBDLLGZOKF-UHFFFAOYSA-N
• SMILES： NC(CC=C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 147.10500
• Monoisotopic Mass: 147.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02000
• LogP: 2.96280

Additional information on 1-phenylbut-3-en-1-amine

Chemical Profile of 1-phenylbut-3-en-1-amine (CAS No. 4383-23-7)

1-phenylbut-3-en-1-amine, identified by its Chemical Abstracts Service (CAS) number 4383-23-7, is a significant organic compound with a rich structure that has garnered attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This molecule, featuring a phenyl group attached to a butenyl chain with an amine substituent, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural framework of 1-phenylbut-3-en-1-amine consists of a conjugated system comprising an aromatic ring and an unsaturated C=C bond, which is flanked by an amine functional group. This configuration imparts distinct reactivity patterns, making it a versatile building block for further functionalization. The presence of the phenyl ring enhances the compound's lipophilicity, while the amine moiety allows for hydrogen bonding interactions, which are crucial in drug-receptor binding studies.

In recent years, 1-phenylbut-3-en-1-amine has been explored in the development of novel pharmacophores. Its structural motif has been incorporated into various drug candidates targeting neurological disorders, where the balance between lipophilicity and hydrogen bonding capacity is critical for optimizing bioavailability and receptor affinity. For instance, derivatives of this compound have shown promise in preclinical studies as potential modulators of neurotransmitter pathways.

The synthesis of 1-phenylbut-3-en-1-amine typically involves palladium-catalyzed cross-coupling reactions or other transition-metal-catalyzed processes to construct the desired carbon-carbon bonds. Advances in catalytic methods have enabled more efficient and scalable production routes, making this compound more accessible for industrial applications. Additionally, green chemistry principles have been applied to minimize waste and improve atom economy during its synthesis.

From a medicinal chemistry perspective, the amine group in 1-phenylbut-3-en-1-amine serves as a handle for further derivatization, allowing chemists to explore diverse structural analogs. Functional groups such as halogens, alcohols, or ethers can be introduced at various positions along the butenyl chain or on the phenyl ring to modulate biological activity. Such modifications have led to the discovery of compounds with enhanced pharmacological profiles.

Recent computational studies have highlighted the importance of molecular modeling in understanding the interactions between 1-phenylbut-3-en-1-amine and biological targets. These studies have provided insights into how subtle changes in its structure can influence binding affinity and selectivity. For example, virtual screening techniques have been used to identify potential lead compounds for further optimization.

The compound's utility extends beyond pharmaceutical applications; it is also employed in materials science and agrochemical research. Its ability to participate in π-stacking interactions makes it a candidate for developing organic semiconductors or liquid crystals. Moreover, its derivatives have been investigated for their potential as intermediates in the synthesis of pesticides and herbicides.

In conclusion, 1-phenylbut-3-en-1-amine (CAS No. 4383-23-7) represents a fascinating molecule with broad applicability across multiple scientific domains. Its unique structural features and reactivity patterns continue to drive innovation in drug discovery and material science. As research progresses, further exploration of this compound and its derivatives is expected to yield novel insights and applications.